Cas no 62680-94-8 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-hexyl-2-methoxy-)
62680-94-8 structure
Product Name:3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-hexyl-2-methoxy-
CAS No:62680-94-8
MF:C12H20O4
MW:228.284804344177
CID:435393
PubChem ID:21397287
Update Time:2025-04-19
3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-hexyl-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-hexyl-2-methoxy-
- 4-hexyl-2-methoxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
- Methyl 2,3-anhydro-5-hexylpentopyranosid-4-ulose
- SCHEMBL11759834
- 62680-94-8
- DTXSID30612998
-
- Inchi: 1S/C12H20O4/c1-3-4-5-6-7-8-9(13)10-11(16-10)12(14-2)15-8/h8,10-12H,3-7H2,1-2H3
- InChI Key: IUCHKCADBOOSBB-UHFFFAOYSA-N
- SMILES: O1C2C(C(CCCCCC)OC(C12)OC)=O
Computed Properties
- Exact Mass: 228.1362
- Monoisotopic Mass: 228.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 48.1Ų
Experimental Properties
- PSA: 48.06
3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-hexyl-2-methoxy- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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